2-methylpropane-1-sulfinyl chloride
Overview
Description
2-Methylpropane-1-sulfinyl chloride (2MPSC) is an important organic compound that has a wide range of applications in the fields of chemistry and biology. It is a colorless, volatile, and flammable liquid with a strong smell. 2MPSC is a highly reactive compound and is used as a reagent in organic synthesis. It is also used as a starting material in the manufacture of pharmaceuticals, dyes, and other organic compounds.
Mechanism of Action
2-methylpropane-1-sulfinyl chloride is a highly reactive compound and its reactivity is due to the presence of a highly reactive sulfinyl group. The sulfinyl group is highly reactive due to the presence of an electron-withdrawing chlorine atom. This electron-withdrawing effect causes the sulfinyl group to become a strong nucleophile and react with a variety of organic compounds.
Biochemical and Physiological Effects
This compound is a highly reactive compound and as such, it can cause damage to cells and tissues if it is not handled properly. It can cause irritation to the skin, eyes, and respiratory system if it is not handled properly. In addition, prolonged exposure to this compound can cause damage to the liver and kidneys.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-methylpropane-1-sulfinyl chloride in laboratory experiments is its reactivity. This makes it a useful reagent in organic synthesis and allows for the synthesis of a wide range of organic compounds. However, it is important to note that this compound is highly flammable and can cause irritation to the skin, eyes, and respiratory system if it is not handled properly.
Future Directions
There are many potential future directions for the use of 2-methylpropane-1-sulfinyl chloride. It could be used in the synthesis of new pharmaceuticals and other organic compounds. It could also be used in the synthesis of polymers and as a catalyst in organic synthesis. In addition, this compound could be used in the study of enzyme kinetics, as well as in the development of new materials. Finally, this compound could be used in the development of new drugs and treatments for various diseases.
Synthesis Methods
2-methylpropane-1-sulfinyl chloride can be synthesized from the reaction of 1-chloro-2-methylpropane with sulfur dioxide in the presence of a catalyst such as sulfuric acid. The reaction is carried out at a temperature of 80-90°C and the yield of the product is typically around 90%.
Scientific Research Applications
2-methylpropane-1-sulfinyl chloride has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various compounds, including pharmaceuticals, dyes, and other organic compounds. It is also used in the synthesis of polymers and as a catalyst in organic synthesis. In addition, this compound is used in the synthesis of peptides and proteins, and in the study of enzyme kinetics.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methylpropane-1-sulfinyl chloride can be achieved through the oxidation of 2-methylpropane-1-thiol with a suitable oxidizing agent, followed by chlorination of the resulting sulfinic acid.", "Starting Materials": [ "2-methylpropane-1-thiol", "Oxidizing agent (e.g. hydrogen peroxide, sodium hypochlorite)", "Chlorinating agent (e.g. thionyl chloride, phosphorus pentachloride)" ], "Reaction": [ "Oxidation of 2-methylpropane-1-thiol with an oxidizing agent to form 2-methylpropane-1-sulfinic acid", "Addition of a chlorinating agent to the sulfinic acid to form 2-methylpropane-1-sulfinyl chloride" ] } | |
CAS RN |
35505-34-1 |
Molecular Formula |
C4H9ClOS |
Molecular Weight |
140.6 |
Purity |
95 |
Origin of Product |
United States |
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